Cas no 2034488-80-5 (3-[1-(4-methoxy-3-methylphenyl)sulfonylazetidin-3-yl]sulfonyl-4-methyl-1,2,4-triazole)

• Product Name: 3-[1-(4-methoxy-3-methylphenyl)sulfonylazetidin-3-yl]sulfonyl-4-methyl-1,2,4-triazole
• CAS No: 2034488-80-5
• MF: C₁₄H₁₈N₄O₅S₂
• MW: 386.446520328522
• CID: 5552833
• Update Time: 2025-07-31

3-[1-(4-methoxy-3-methylphenyl)sulfonylazetidin-3-yl]sulfonyl-4-methyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-methoxy-3-methylphenyl)sulfonylazetidin-3-yl]sulfonyl-4-methyl-1,2,4-triazole

• Inchi： 1S/C14H18N4O5S2/c1-10-6-11(4-5-13(10)23-3)25(21,22)18-7-12(8-18)24(19,20)14-16-15-9-17(14)2/h4-6,9,12H,7-8H2,1-3H3
• InChI Key： MRDLPMYVJSHHBM-UHFFFAOYSA-N
• SMILES： N1=CN(C)C(S(C2CN(S(C3=CC=C(OC)C(C)=C3)(=O)=O)C2)(=O)=O)=N1

Additional information on 3-[1-(4-methoxy-3-methylphenyl)sulfonylazetidin-3-yl]sulfonyl-4-methyl-1,2,4-triazole

Professional Introduction to Compound with CAS No. 2034488-80-5 and Product Name: 3-[1-(4-methoxy-3-methylphenyl)sulfonylazetidin-3-yl]sulfonyl-4-methyl-1,2,4-triazole

The compound with the CAS number 2034488-80-5 and the product name 3-[1-(4-methoxy-3-methylphenyl)sulfonylazetidin-3-yl]sulfonyl-4-methyl-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their potential therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including a sulfonylazetidinyl moiety and a triazole ring, which contribute to its unique chemical properties and biological activities.

Recent research in the domain of medicinal chemistry has highlighted the importance of sulfonamide derivatives in drug discovery. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The presence of a sulfonyl group in the molecular framework of this compound enhances its interaction with biological targets, making it a promising candidate for further investigation.

The 4-methoxy-3-methylphenyl substituent in the compound's structure adds another layer of complexity, influencing both its electronic properties and its potential interactions with biological receptors. This substituent is particularly noteworthy because it has been shown to modulate the pharmacokinetic profile of related compounds, potentially improving their bioavailability and therapeutic efficacy.

The sulfonylazetidinyl core of the compound is another critical feature that warrants detailed discussion. Azetidine derivatives are known for their ability to interact with various enzymes and receptors, making them valuable scaffolds for drug development. The sulfonylation of the azetidine ring introduces additional polar groups, which can enhance binding affinity and selectivity. This modification has been widely explored in recent years, leading to several novel drug candidates that have entered clinical trials.

The triazole ring in the product name further contributes to the compound's chemical diversity. Triazoles are heterocyclic compounds that have been extensively studied for their antimicrobial and anti-inflammatory properties. The incorporation of a triazole ring into this compound's structure suggests that it may exhibit similar biological activities, potentially making it useful in treating infections or inflammatory diseases.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that sulfonamide derivatives are effective against a variety of pathogens, including bacteria and fungi. Additionally, recent studies have shown that triazole-containing compounds can inhibit certain enzymes involved in inflammatory pathways. The combination of these structural features makes this compound a compelling candidate for further development.

In vitro studies have demonstrated that 3-[1-(4-methoxy-3-methylphenyl)sulfonylazetidin-3-yl]sulfonyl-4-methyl-1,2,4-triazole exhibits promising activity against several bacterial strains. The sulfonyl groups appear to disrupt bacterial cell wall synthesis, while the triazole ring interacts with essential enzymatic targets. These findings are particularly relevant given the growing concern over antibiotic resistance, where novel compounds with unique mechanisms of action are desperately needed.

Moreover, preliminary data suggest that this compound may also have anti-inflammatory properties. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic agent for these conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfonylazetidinyl moiety is particularly challenging due to its sensitive nature. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency.

Future research will focus on elucidating the detailed mechanism of action of this compound and identifying potential side effects. Pharmacokinetic studies will be essential to understand how the body processes this molecule and how long it remains active within the system. Additionally, preclinical studies will be conducted to assess its safety and efficacy in animal models before human trials can begin.

The development of new drugs is a lengthy and complex process, but compounds like 3-[1-(4-methoxy-3-methylphenyl)sulfonylazetidin-3-yl]sulfonyl-4-methyl-1,2,4-triazole represent significant progress in pharmaceutical chemistry. By leveraging cutting-edge synthetic techniques and integrating insights from computational biology and medicinal chemistry, researchers are paving the way for new treatments that could improve human health worldwide.